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Oxybuprocaine Synthesis Routes

The table below summarizes two detailed synthesis pathways for Oxybuprocaine, highlighting the key

differences in their approaches and materials.

Classical Route (from prior art)

[1][2]

Feature

Alternative Route (CN106810463A) [1]

Starting Material  3-hydroxybenzoic acid [2]

Key Reduction Catalytic hydrogenation over
Step Raney Nickel [2]
Key Equipment Requires an autoclave (high-

pressure conditions) [1]

Safety Raney Nickel is pyrophoric (burns
Considerations easily in air), requiring careful
handling [1] [2]

Primary Well-established method
Advantage

Ethyl 3-hydroxy-4-nitrobenzoate [1]

Reduction using Ferric Trichloride &
Hydrazine Hydrate [1]

Standard atmospheric pressure equipment

[1]

Avoids pyrophoric catalysts; uses more
stable, conventional compounds [1]

Safer and more practical for industrial
production; lower cost and easier-to-obtain
raw materials [1]
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Detailed Experimental Protocol for the Alternative
Route

Here is a detailed, step-by-step methodology for the synthesis of Oxybuprocaine hydrochloride as
described in patent CN106810463A [1].

Step 1: Preparation of ethyl 3-butoxy-4-nitrobenzoate

Reaction Type: Alkylation (Electrophilic substitution)
Reactants:

o Ethyl 3-hydroxy-4-nitrobenzoate: 40 g

o Bromobutane: 31 g

o Anhydrous potassium carbonate (K=2COs): 31 g
Solvent: Dimethylformamide (DMF), 400 ml
Reaction Conditions:
o Heated to 80°C
o Reacted for 12 hours
Work-up Procedure:
Remove the solvent (DMF) by rotary evaporation after the reaction is complete.
Add 200 ml of water to the residue.
Stir the mixture for 12 hours to induce crystallization.
Filter to obtain the product as a light yellow solid (approx. 52 g).

o

[¢]

[¢]

[e]

Step 2: Preparation of 3-butoxy-4-nitrobenzoic acid

Reaction Type: Hydrolysis (Saponification)
Reactants:
o Ethyl 3-butoxy-4-nitrobenzoate (from Step 1): 52 g
o Sodium hydroxide (NaOH) solution: 150 ml of a 15 wt% solution
Reaction Conditions:
o Stirred and heated at 60°C
o Reacted for 1 hour
Work-up Procedure:

o Cool the reaction mixture in an ice-water bath.
o Slowly add hydrochloric acid (HCI) while adjusting the pH of the system to 1-3.
o Filter to obtain the product as a white solid.

Step 3: Preparation of 4-nitro-2-butoxy benzoic acid-2-(diethylamino) ethyl ester
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¢ Reaction Type: Esterification (Electrophilic substitution)
¢ Reactants:
o 3-butoxy-4-nitrobenzoic acid (from Step 2)
o 2-Diethylaminoethyl chloride hydrochloride
o Anhydrous potassium carbonate (K2CO3)
e Solvent: Acetone
¢ Reaction Conditions:
o Heated to reflux for 8 hours.
e Work-up Procedure:
o After the reaction is complete, cool the mixture.
o Filter the reaction mixture.
o Concentrate the filtrate to obtain a yellow solid.

Step 4: Preparation of Oxybuprocaine hydrochloride

Reaction Type: Reduction

Reactants:
o 4-nitro-2-butoxy benzoic acid-2-(diethylamino) ethyl ester (from Step 3)
o Ferric trichloride (FeCls)
o Hydrazine hydrate (N2H4-H20)

Solvent: Ethanol

Reaction Conditions:

o Heated to reflux.
o The reaction is monitored until completion.
Work-up Procedure:
o After the reaction, cool the mixture.
o Adjust the pH to be strongly alkaline using a sodium hydroxide (NaOH) solution.
o Extract the resulting oil multiple times with water.

o Dissolve the resulting base in acetone.

o Precipitate the final product as the hydrochloride salt by introducing hydrogen chloride (HCI)
gas into the solution.

o Recrystallize the solid from anhydrous ethanol to obtain pure Oxybuprocaine hydrochloride.

This workflow outlines the four main steps in the alternative synthesis of Oxybuprocaine hydrochloride,

from the initial alkylation to the final reduction and salt formation.
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Ethyl 3-hydroxy-4-nitrobenzoate

-

Ethyl 3-butoxy-4-nitrobenzoate

=

3-butoxy-4-nitrobenzoic acid

4-nitro-2-butoxy benzoic acid-
2-(diethylamino) ethyl ester

-
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Oxybuprocaine Hydrochloride
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A simplified workflow of the alternative Oxybuprocaine synthesis.

Mechanism of Action and Physicochemical Properties

For a complete technical picture, it is useful to understand the drug's activity and key properties.

¢ Mechanism of Action: Oxybuprocaine HCl is a sodium channel inhibitor. It binds to sodium channels

in neuronal membranes, reversibly stabilizing the membrane and decreasing its permeability to
sodium ions. This inhibits depolarization and blocks the initiation and conduction of nerve impulses,

leading to local anesthesia [3].
¢ Key Physicochemical Data:

o

[e]

[e]

[e]

CAS No.: 5987-82-6 (Hydrochloride salt); 99-43-4 (Base) [2] [4]

Molecular Formula: C17H2sN203-HCI [3]

Molecular Weight: 344.88 g/mol [3]

Log P: 3.5 [5]

pKa: 8.8 (Basic) [4]

Spectroscopic Data: Exhibits native fluorescence with excitation/emission maxima at 297/371
nm [5].

Key Technical Advantages of the Alternative Synthesis

The method described in CN106810463A offers several significant improvements over the classical

synthesis route [1]:

¢ Enhanced Safety: It eliminates the use of the pyrophoric and explosive Raney Nickel catalyst, as

well as the need for high-pressure hydrogenation equipment (autoclaves).
¢ Practicality for Production: The reaction is performed at atmospheric pressure, and all required raw
materials are conventional and easy to obtain, making the process more suitable for industrial scale-

up.
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e Cost-Effectiveness: The simpler equipment requirements and readily available reagents contribute
to a lower overall production cost.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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